Cas no 80360-21-0 (1H-Indole, 2-methyl-1-(phenylsulfonyl)-)

• Product name: 1H-Indole, 2-methyl-1-(phenylsulfonyl)-
• CAS No: 80360-21-0
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 705811
• PubChem ID: 364833

1H-Indole, 2-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-methyl-1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-2-methylindole
• SCHEMBL3563271
• 1-(benzenesulfonyl)-2-methyl-1h-indole
• 80360-21-0
• NSC631620
• DTXSID40327102
• 2-Methyl-1-(phenylsulfonyl)-1H-indole
• 2-methyl-N-(phenylsulfonyl)indole
• 1-(benzenesulfonyl)-2-methyl-indole
• NSC-631620

• Inchi： InChI=1S/C15H13NO2S/c1-12-11-13-7-5-6-10-15(13)16(12)19(17,18)14-8-3-2-4-9-14/h2-11H,1H3
• InChI Key： URRIVCFHQGNMOQ-UHFFFAOYSA-N
• SMILES： CC1=CC2=CC=CC=C2N1S(=O)(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 271.067
• Monoisotopic Mass: 271.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų